Cas no 634585-90-3 (Hexacontan-1-OL)
Hexacontan-1-OL structure
Product Name:Hexacontan-1-OL
CAS No:634585-90-3
MF:C60H122O
MW:859.610100269318
CID:2790805
PubChem ID:13847944
Update Time:2025-04-21
Hexacontan-1-OL Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL2045066
- FT-0701125
- hexacontanol
- DTXSID50551173
- HEXACONTAN-1-OL
- 634585-90-3
- Hexacontan-1-OL
-
- Inchi: 1S/C60H122O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-36-37-38-39-40-41-42-43-44-45-46-47-48-49-50-51-52-53-54-55-56-57-58-59-60-61/h61H,2-60H2,1H3
- InChI Key: DDJYKWPDLSFXPT-UHFFFAOYSA-N
- SMILES: OCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 858.94956851g/mol
- Monoisotopic Mass: 858.94956851g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 61
- Rotatable Bond Count: 58
- Complexity: 702
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 31.1
- Topological Polar Surface Area: 20.2Ų
Hexacontan-1-OL Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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